Cas no 2137026-96-9 (1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl-)

• Product Name: 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl-
• CAS No: 2137026-96-9
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 5276686
• PubChem ID: 165448214
• Update Time: 2025-06-28

1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl-
• 4-{1-[(4S)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazol-4-yl}butanoic acid
• 2137026-96-9
• EN300-696280

• Inchi： 1S/C9H14N4O3/c14-9(15)3-1-2-7-5-13(12-11-7)8-4-10-16-6-8/h5,8,10H,1-4,6H2,(H,14,15)/t8-/m0/s1
• InChI Key： FFONOMOSFWGXAA-QMMMGPOBSA-N
• SMILES： O1C[C@H](CN1)N1C=C(CCCC(=O)O)N=N1

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 443.2±55.0 °C(Predicted)
• pka: 4.61±0.10(Predicted)

Additional information on 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl-

Introduction to 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- (CAS No. 2137026-96-9)

1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- (CAS No. 2137026-96-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The 1H-1,2,3-triazole moiety is a five-membered heterocyclic ring containing three nitrogen atoms and two carbon atoms. This structural feature provides the compound with enhanced stability and reactivity, making it an attractive scaffold for drug design. The 4-butanoic acid group attached to the triazole ring further enhances the compound's solubility and bioavailability, which are crucial factors in drug development.

The 1-(4S)-4-isoxazolidinyl substituent is a chiral group that imparts additional complexity and specificity to the molecule. Isoxazolidines are known for their ability to form stable complexes with metal ions and their potential as enzyme inhibitors. The presence of this substituent in 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- suggests that the compound may have specific interactions with biological targets, such as enzymes or receptors.

Recent studies have explored the potential of 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the *Journal of Medicinal Chemistry* (2023), researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Another area of interest is the use of 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- in cancer therapy. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. A research team at the National Cancer Institute reported that 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- selectively targets cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer agent.

In addition to its therapeutic potential, 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- has also been studied for its use in diagnostic imaging. The compound can be labeled with radiotracers to create imaging agents for positron emission tomography (PET) or single-photon emission computed tomography (SPECT). These imaging agents can help visualize specific biological processes or disease states in vivo, providing valuable information for diagnosis and treatment planning.

The synthesis of 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazole ring. This "click" reaction is known for its high efficiency and selectivity. Subsequent steps include the introduction of the butanoic acid group and the chiral isoxazolidine substituent using appropriate protecting groups and coupling reagents.

The physical and chemical properties of 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- have been characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and conformational preferences of the compound.

In conclusion, 1H-1,2,3-Triazole-4-butanoic acid, 1-(4S)-4-isoxazolidinyl- (CAS No. 2137026-96-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as inflammation treatment, cancer therapy, and diagnostic imaging. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.